Cas no 2138064-59-0 (2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid)

2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid structure
2138064-59-0 structure
Product name:2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
CAS No:2138064-59-0
MF:C11H12F3N3O2
MW:275.22709274292
CID:6079697
PubChem ID:165791536

2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
    • EN300-1137640
    • 2138064-59-0
    • Inchi: 1S/C11H12F3N3O2/c12-11(13,14)7-5-8(10(18)19)9(16-6-7)17-3-1-15-2-4-17/h5-6,15H,1-4H2,(H,18,19)
    • InChI Key: IKGZCVHHKVRWBO-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C(C(=O)O)=C1)N1CCNCC1)(F)F

Computed Properties

  • Exact Mass: 275.08816112g/mol
  • Monoisotopic Mass: 275.08816112g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 65.5Ų

2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1137640-2.5g
2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
2138064-59-0 95%
2.5g
$1509.0 2023-10-26
Enamine
EN300-1137640-5g
2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
2138064-59-0 95%
5g
$2235.0 2023-10-26
Enamine
EN300-1137640-1g
2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
2138064-59-0 95%
1g
$770.0 2023-10-26
Enamine
EN300-1137640-0.5g
2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
2138064-59-0 95%
0.5g
$739.0 2023-10-26
Enamine
EN300-1137640-0.1g
2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
2138064-59-0 95%
0.1g
$678.0 2023-10-26
Enamine
EN300-1137640-10g
2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
2138064-59-0 95%
10g
$3315.0 2023-10-26
Enamine
EN300-1137640-1.0g
2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
2138064-59-0
1g
$0.0 2023-06-09
Enamine
EN300-1137640-0.05g
2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
2138064-59-0 95%
0.05g
$647.0 2023-10-26
Enamine
EN300-1137640-0.25g
2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid
2138064-59-0 95%
0.25g
$708.0 2023-10-26

Additional information on 2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138064-59-0)

2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138064-59-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperazine moiety with a trifluoromethylpyridine core, offering versatile reactivity and potential applications in drug discovery. Its carboxylic acid functional group further enhances its utility as a building block for synthesizing more complex molecules. Researchers are particularly interested in its role as an intermediate for designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic candidates.

In recent years, the compound’s trifluoromethyl group has become a focal point in medicinal chemistry, as fluorinated compounds often exhibit improved metabolic stability and bioavailability. This aligns with the industry’s shift toward "fluorine in drug design," a trending topic in scientific literature and AI-driven research queries. The piperazine ring, a common pharmacophore, contributes to the molecule’s ability to interact with biological targets, making it valuable for addressing challenges in central nervous system (CNS) drug development—a hot topic in 2024 due to the rising prevalence of neurodegenerative diseases.

The synthesis of 2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitution and carboxylation. Its CAS No. 2138064-59-0 serves as a critical identifier for regulatory and procurement purposes, ensuring precise communication among researchers and suppliers. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, a key concern for laboratories focusing on reproducibility—a frequently searched term in academic and industrial forums.

From an SEO perspective, this compound intersects with high-traffic keywords like "fluorinated pyridine derivatives," "piperazine-based pharmaceuticals," and "carboxylic acid intermediates." These terms reflect user intent in platforms like Google Scholar and PubMed, where professionals seek data on synthetic methodologies or biological activity. Additionally, its potential role in cancer research and antibacterial agents taps into trending health-related searches, further boosting its relevance.

Beyond pharmaceuticals, 2-(piperazin-1-yl)-5-(trifluoromethyl)pyridine-3-carboxylic acid may find applications in material science, particularly in designing functionalized polymers or ligands for catalysis. Its stability under varying pH conditions—a frequently asked question in chemical forums—makes it suitable for diverse experimental setups. As sustainability gains traction, researchers are also exploring greener synthesis routes for such compounds, addressing another popular query: "eco-friendly synthesis of heterocycles."

In summary, CAS No. 2138064-59-0 represents a multifaceted tool for modern chemistry, bridging gaps between drug discovery, material innovation, and sustainable practices. Its structural complexity and functional adaptability ensure its continued prominence in scientific discourse, while its alignment with trending topics enhances its visibility in digital and academic landscapes.

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